molecular formula C12H19N B8688666 2-(4-Ethyl-phenyl)-1,1-dimethyl-ethylamine

2-(4-Ethyl-phenyl)-1,1-dimethyl-ethylamine

Cat. No.: B8688666
M. Wt: 177.29 g/mol
InChI Key: LXWXXYJYGJKFOI-UHFFFAOYSA-N
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Description

2-(4-Ethyl-phenyl)-1,1-dimethyl-ethylamine is a useful research compound. Its molecular formula is C12H19N and its molecular weight is 177.29 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H19N

Molecular Weight

177.29 g/mol

IUPAC Name

1-(4-ethylphenyl)-2-methylpropan-2-amine

InChI

InChI=1S/C12H19N/c1-4-10-5-7-11(8-6-10)9-12(2,3)13/h5-8H,4,9,13H2,1-3H3

InChI Key

LXWXXYJYGJKFOI-UHFFFAOYSA-N

Canonical SMILES

CCC1=CC=C(C=C1)CC(C)(C)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

16.3 g (74 mmol) of N-[2-(4-ethylphenyl)-1,1-dimethylethyl]acetamide and 8.0 g of potassium hydroxide are refluxed for 15 hours in 60 mL ethylene glycol. The reaction mixture is combined with ice water and extracted three times with diethyl ether. The combined organic phases are washed with water, dried with sodium sulfate, and freed from solvent. To prepare the hydrochloride, the crude product is dissolved in acetonitrile and ethereal hydrochloric acid and diethyl ether are added successively. The solid precipitated is suction filtered and dried. Yield: 11.0 g (69%, hydrochloride); melting point 165° C.-167° C.
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